Rhodomycin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rhodomycin B is a natural product that belongs to the anthracycline family of antibiotics. It was first isolated from Streptomyces griseoviridis in 1981. This compound is known for its potent antibacterial and antitumor activities. It has been extensively studied for its mechanism of action and its potential applications in scientific research.
Scientific Research Applications
Antibacterial and Anticancer Properties
Rhodomycin B, identified in studies involving Streptomyces purpurascens, has been found to exhibit significant antibacterial activity, particularly against Gram-positive bacteria. It has been established as a potent compound with low minimum inhibitory concentrations (MIC) against Bacillus subtilis. Its analogues also demonstrate cytotoxic effects against cancer cell lines like HeLa, indicating its potential in anticancer applications (Holkar et al., 2013).
Molecular Basis of Action
Research focusing on the molecular basis of this compound's action reveals its interactions with bacterial transcription termination factors. It has been observed to inhibit transcription in bacteria, disrupting essential cellular processes and leading to bacterial death. This makes this compound a candidate for developing new antibiotics, especially against drug-resistant bacteria (Kohn & Widger, 2005).
Biosynthesis and Bioconversion
Studies have also delved into the biosynthesis of this compound, particularly in Streptomyces species. The bioconversion process involves multiple genes and enzymatic reactions that produce this compound and its derivatives, providing insights into the complex biosynthetic pathways of such antibiotics (박성희 et al., 2008).
Structural Analysis
There's also research that examines the crystal structure of enzymes involved in the biosynthesis of this compound. These studies provide a molecular understanding of the mechanisms by which these enzymes function, leading to the production of this compound and its analogues (Jansson et al., 2003).
Therapeutic Potential and Mechanisms
In addition, there's significant interest in exploring the therapeutic potential of this compound and its derivatives. Studies focus on their cytotoxic activities against various cancer cell lines, suggesting potential applications in cancer therapy (Algiannis et al., 2002). This area of research is critical in understanding how this compound can be developed and utilized in medical treatments.
properties
CAS RN |
1404-52-0 |
---|---|
Molecular Formula |
C28H33NO10 |
Molecular Weight |
543.6 g/mol |
IUPAC Name |
(7S,9R,10R)-7-[(2R,4S,5S,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
InChI |
InChI=1S/C28H33NO10/c1-5-28(37)10-15(39-16-9-13(29(3)4)22(31)11(2)38-16)18-21(27(28)36)26(35)19-20(25(18)34)24(33)17-12(23(19)32)7-6-8-14(17)30/h6-8,11,13,15-16,22,27,30-31,34-37H,5,9-10H2,1-4H3/t11-,13-,15-,16-,22+,27+,28+/m0/s1 |
InChI Key |
HINUXGZHCXYZMB-DJNFHWKQSA-N |
Isomeric SMILES |
CC[C@]1(C[C@@H](C2=C([C@H]1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O)N(C)C)O |
SMILES |
CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O |
Canonical SMILES |
CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O |
Other CAS RN |
1404-52-0 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.